Cas no 52107-54-7 (1-(5-Iodo-2-methylphenyl)ethanone)
52107-54-7 structure
Product Name:1-(5-Iodo-2-methylphenyl)ethanone
CAS No:52107-54-7
MF:C9H9IO
MW:260.071635007858
CID:2619259
PubChem ID:56605358
Update Time:2024-03-01
1-(5-Iodo-2-methylphenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-iodo-2-methylphenyl)ethanone
- ETH102
- Ethanone, 1-(5-iodo-2-methylphenyl)-
- 1-(5-Iodo-2-methylphenyl)ethan-1-one
- 1-(5-Iodo-2-methylphenyl)ethanone
-
- Inchi： 1S/C9H9IO/c1-6-3-4-8(10)5-9(6)7(2)11/h3-5H,1-2H3
- InChI Key： YYWVZKZBBWUKDA-UHFFFAOYSA-N
- SMILES： IC1C=CC(C)=C(C(C)=O)C=1
Computed Properties
- Exact Mass: 259.96981g/mol
- Monoisotopic Mass: 259.96981g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 2.6
1-(5-Iodo-2-methylphenyl)ethanone Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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